Cas no 76305-78-7 (L-Cysteine,S,S'-1,6-hexanediylbis- (9CI))

• Product Name: L-Cysteine,S,S'-1,6-hexanediylbis- (9CI)
• CAS No: 76305-78-7
• MF: C₁₂H₂₄N₂O₄S₂
• MW: 324.4599609375
• CID: 561200
• PubChem ID: 53471696
• Update Time: 2025-04-19

L-Cysteine,S,S'-1,6-hexanediylbis- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,S,S'-1,6-hexanediylbis- (9CI)
• (2R)-2-amino-3-[6-[(2R)-2-amino-2-carboxyethyl]sulfanylhexylsulfanyl]propanoic acid
• S,S'-HEXANEDIYLDI-L-CYSTEINE
• S,S-HEXANEDIYLDI-L-CYSTEINE
• (2R)-2-amino-3-[6-[[(2R)-2-amino-2-carboxyethyl]thio]hexylthio]propanoic acid
• 3,3'-(1,6-hexanediyl dithio) dialanine
• A838668
• 76305-78-7
• (2R,2'R)-3,3'-(Hexane-1,6-diyldisulfanediyl)bis(2-aminopropanoic acid) (non-preferred name)
• (2R)-2-azanyl-3-[6-[(2R)-2-azanyl-3-oxidanyl-3-oxidanylidene-propyl]sulfanylhexylsulfanyl]propanoic acid
• DTXSID90703715
• LKJMQGLNYBMDEF-UWVGGRQHSA-N

• Inchi： 1S/C12H24N2O4S2/c13-9(11(15)16)7-19-5-3-1-2-4-6-20-8-10(14)12(17)18/h9-10H,1-8,13-14H2,(H,15,16)(H,17,18)/t9-,10-/m0/s1
• InChI Key： LKJMQGLNYBMDEF-UWVGGRQHSA-N
• SMILES： S(C[C@@H](C(=O)O)N)CCCCCCSC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 324.118
• Monoisotopic Mass: 324.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177A^2
• XLogP3: -4.2